Cas no 2124754-01-2 (2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide)

• Product Name: 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide
• CAS No: 2124754-01-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5926752
• PubChem ID: 127650955
• Update Time: 2025-06-10

2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide Chemical and Physical Properties

Names and Identifiers

• Spiro[1,2-dihydroindene-3,2'-morpholine]-4'-carboxamide
• 2,3-dihydrospiro[indene-1,2'-morpholine]-4'-carboxamide
• EN300-7536300
• 2124754-01-2
• 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide

• Inchi： 1S/C13H16N2O2/c14-12(16)15-7-8-17-13(9-15)6-5-10-3-1-2-4-11(10)13/h1-4H,5-9H2,(H2,14,16)
• InChI Key： CFPFEAUFXKXEIQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(N)=O)CC21C1C=CC=CC=1CC2

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide

Introduction to 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2)

2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2124754-01-2, is a structurally intricate compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amide derivative exhibits a unique framework composed of a dihydropyridine core linked to a morpholine moiety, forming a spirocyclic structure that is both electronically and sterically distinct. The presence of the carboxamide functional group further enhances its potential for biological activity, making it a compound of considerable interest for drug discovery and development.

The molecular architecture of 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2) imparts several key properties that are relevant to its pharmacological potential. The spirocyclic core provides rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the morpholine ring introduces hydrogen bonding capabilities and lipophilic characteristics, which are often desirable in drug candidates. The carboxamide group not only contributes to the molecule's solubility but also serves as a potential site for further derivatization, enabling the exploration of diverse chemical space.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and biological activities. Spirocycles are known to exhibit high binding affinity and selectivity, making them promising scaffolds for the development of small-molecule drugs. Among these compounds, those incorporating morpholine or piperazine-like moieties have shown particular promise in modulating various biological pathways. For instance, morpholine derivatives have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infections.

The synthesis of 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2) represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic framework requires precise control over reaction conditions and stereochemistry to ensure the formation of the desired product. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic advances not only facilitate the production of this compound but also provide insights into the development of other structurally related molecules.

The pharmacological profile of 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2) has been extensively studied in preclinical models. Initial investigations have revealed that this compound exhibits potent activity against certain enzymatic targets and cell lines. For example, studies have shown that it may interact with enzymes involved in inflammation and pain signaling pathways. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for further exploration in treating neurodegenerative diseases.

One of the most intriguing aspects of 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2) is its potential as a lead compound for drug development. Its unique structural features provide a foundation for structure-based drug design (SBDD) approaches, where computational modeling is used to predict how the compound interacts with biological targets at the molecular level. By leveraging SBDD techniques, researchers can optimize the properties of this molecule to enhance its efficacy and reduce potential side effects.

Recent advancements in biophysical techniques have further enhanced our understanding of how 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2) interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to determine high-resolution structures of protein-ligand complexes containing this compound. These structural insights have provided valuable information about binding modes and key interactions that contribute to its biological activity.

The therapeutic potential of 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2) extends beyond its initial discovered activities. Researchers are exploring its potential in treating a wide range of diseases by modulating different biological pathways. For instance, studies have suggested that it may have antiviral properties due to its ability to interfere with viral replication mechanisms. Additionally, its anti-inflammatory effects make it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.

The development of novel drug candidates often involves iterative processes that require careful optimization of chemical structures based on biological data. In the case of 2,3-Dihydrospiro[1H-indene-1,2′-morpholine]-4′-carboxamide (CAS No. 2124754-01-2), researchers are actively engaged in synthesizing analogs with modified substituents to improve pharmacokinetic properties such as solubility and bioavailability. These efforts are guided by computational models that predict how structural changes will affect biological activity.

The role of computational chemistry in drug discovery cannot be overstated when discussing compounds like 2,3-Dihydrospiro[1H-indene - 1 , 2 ′ - morpholine ] - 4 ′ - carboxamide (CAS No., 212 4575 - 012). Molecular docking simulations allow researchers to predict binding affinities and identify key interactions between this compound and target proteins before conducting expensive wet-lab experiments . These computational approaches can significantly accelerate the drug discovery process by narrowing down promising candidates for further investigation . p > < p > As research continues , it is anticipated that more applications will emerge for compounds like 22 , 33 - Dihydrosp ir o [ 11 H - ind ene - 11 , 12 ′ - mor phol ine ] - 44 ′ - car box am ide ( CAS N o . , 22 12 4575 -012 ) . Advances i n technolog y an d methodolo gies will further enhance our ability t o explo re th e pharma co lo gical p otentia l o f thi s c ompou n d an d ot her struct ur ally relat ed m ole c ules . p >